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Compound of Interest

Compound Name: Docosyl dodecanoate

Cat. No.: B1587897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Docosyl Dodecanoate: An In-Depth Profile

Docosyl dodecanoate, also known by its synonyms Behenyl laurate and Lauric acid behenyl

ester, is a long-chain ester.[1][2] Its unique physicochemical properties make it a compound of

interest in various scientific and industrial fields, including pharmaceuticals and cosmetics. This

technical guide provides a detailed overview of its chemical and physical characteristics, a

protocol for its synthesis, and a discussion of its potential applications in drug development.

Physicochemical and Spectroscopic Data
A thorough understanding of the physicochemical and spectroscopic properties of docosyl
dodecanoate is fundamental for its application in research and development. The following

tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of Docosyl Dodecanoate
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Property Value Source

CAS Number 42231-82-3 [1][2]

Molecular Formula C₃₄H₆₈O₂ [3]

Molecular Weight 508.90 g/mol [1]

Boiling Point 528.4 °C at 760 mmHg [1]

Density 0.857 g/cm³ [1]

LogP (Octanol/Water Partition

Coefficient)
12.27 [1]

Water Solubility Expected to be low to insoluble

Solubility in Organic Solvents

Expected to be soluble in

nonpolar organic solvents like

oils and ethers

Table 2: Predicted Spectroscopic Data for Docosyl Dodecanoate

While specific experimental spectra for docosyl dodecanoate are not readily available in

public domains, the expected spectral characteristics can be predicted based on its chemical

structure and data from similar long-chain esters.[4][5][6][7]
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Spectroscopic Technique Expected Characteristics

¹H NMR

- Triplets corresponding to the terminal methyl

(CH₃) groups of the docosyl and dodecanoyl

chains. - A triplet for the methylene (CH₂) group

adjacent to the ester oxygen on the docosyl

chain. - A triplet for the methylene (CH₂) group

adjacent to the carbonyl group on the

dodecanoyl chain. - Multiple overlapping

multiplets for the numerous methylene (CH₂)

groups in the long alkyl chains.

¹³C NMR

- A signal for the carbonyl carbon (C=O) of the

ester group. - A signal for the carbon of the

methylene group attached to the ester oxygen. -

Multiple signals in the upfield region

corresponding to the carbons of the long alkyl

chains.

IR Spectroscopy

- A strong absorption band characteristic of the

C=O stretching vibration of the ester group. - C-

H stretching vibrations for the alkyl chains. - C-O

stretching vibrations.

Mass Spectrometry

- A molecular ion peak corresponding to the

molecular weight of the compound. -

Fragmentation patterns characteristic of long-

chain esters, including cleavage at the ester

linkage.

Experimental Protocols: Enzymatic Synthesis of
Docosyl Dodecanoate
The synthesis of long-chain esters like docosyl dodecanoate is often achieved through

enzymatic methods, which offer high selectivity and milder reaction conditions compared to

traditional chemical synthesis.[8][9][10] The following is a detailed protocol for the lipase-

catalyzed synthesis of docosyl dodecanoate.
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Objective: To synthesize docosyl dodecanoate via esterification of dodecanoic acid and

docosanol using an immobilized lipase catalyst.

Materials:

Dodecanoic acid (Lauric acid)

Docosanol (Behenyl alcohol)

Immobilized lipase (e.g., from Candida antarctica or Pseudomonas fluorescens)[10]

Anhydrous organic solvent (e.g., hexane, heptane, or a solvent-free system)[9]

Molecular sieves (for water removal)

Apparatus for heating and stirring (e.g., magnetic stirrer with a hot plate)

Rotary evaporator for solvent removal

Chromatography setup for purification (e.g., column chromatography with silica gel)

Procedure:

Reactant Preparation: In a suitable reaction vessel, dissolve equimolar amounts of

dodecanoic acid and docosanol in the chosen anhydrous organic solvent. If a solvent-free

system is used, the reactants are mixed directly.

Catalyst and Water Removal: Add the immobilized lipase to the reaction mixture. The

amount of lipase is typically a small percentage of the total reactant weight. Add activated

molecular sieves to the mixture to remove the water produced during the esterification

reaction, which helps to drive the equilibrium towards product formation.

Reaction Conditions: Heat the reaction mixture to a temperature optimal for the chosen

lipase, typically between 40-60 °C. Stir the mixture continuously to ensure proper mixing.

Monitoring the Reaction: The progress of the reaction can be monitored by techniques such

as thin-layer chromatography (TLC) or gas chromatography (GC) to observe the

consumption of reactants and the formation of the ester product.
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Reaction Termination and Catalyst Removal: Once the reaction has reached completion (or

equilibrium), cool the mixture to room temperature. The immobilized lipase can be recovered

by simple filtration for potential reuse.

Solvent Removal: If an organic solvent was used, remove it under reduced pressure using a

rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel,

using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to separate the

docosyl dodecanoate from any unreacted starting materials and byproducts.

Characterization: The purity and identity of the synthesized docosyl dodecanoate can be

confirmed using the spectroscopic techniques outlined in Table 2 (NMR, IR, MS).

Visualizing the Synthesis Workflow
The enzymatic synthesis of docosyl dodecanoate can be represented as a straightforward

workflow.

Enzymatic Synthesis of Docosyl Dodecanoate

Reactants Esterification Process

Products

Dodecanoic Acid

Reaction Vessel

Docosanol Immobilized Lipase

Docosyl Dodecanoate Water
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Click to download full resolution via product page

Caption: Enzymatic synthesis of docosyl dodecanoate.

Applications in Drug Development
While specific research on docosyl dodecanoate in drug development is limited, the

properties of long-chain esters suggest several potential applications:

Excipient in Formulations: Due to their lipophilic nature, long-chain esters can be used as

emollients, lubricants, and consistency-enhancing agents in topical and oral pharmaceutical

formulations.

Drug Delivery Systems: These esters can be incorporated into lipid-based drug delivery

systems, such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), to

enhance the solubility and bioavailability of poorly water-soluble drugs. The long alkyl chains

can help in the encapsulation of lipophilic drug molecules.

Improved Drug Stability: Long-chain triglycerides have been explored in oral pharmaceutical

compositions to enhance the stability of drugs that are susceptible to degradation in the

presence of free fatty acids.[11]

Potential Antimicrobial Properties: Lauric acid and its esters are known to possess

antibacterial activity, particularly against Gram-positive bacteria.[12] This suggests that

docosyl dodecanoate could be investigated for its potential antimicrobial effects or as a

component in formulations where antimicrobial properties are desirable.

It is important to note that docosyl dodecanoate is not known to be involved in any specific

biological signaling pathways. Its utility in the pharmaceutical field is more likely to be derived

from its physicochemical properties as an excipient or a component of a delivery system rather

than as a pharmacologically active agent itself. Further research is warranted to fully explore

the potential of docosyl dodecanoate in advanced drug delivery and formulation science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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